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Compound of Interest

Compound Name: Vinblastine sulfate

Cat. No.: B7803061 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation and use of

vinblastine sulfate stock solutions in in vitro cell culture experiments. Vinblastine is a potent

antimitotic agent that functions by disrupting microtubule assembly, leading to M-phase cell

cycle arrest and subsequent apoptosis. Adherence to proper preparation and handling

protocols is crucial for obtaining accurate and reproducible experimental outcomes.

Physicochemical Properties and Solubility
Vinblastine sulfate is a white to off-white crystalline powder.[1] It is sensitive to light, heat, and

hydrolysis.[1] Understanding its solubility is critical for preparing appropriate stock solutions.

Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Reference

Water ~90.91 ~100

Dimethyl Sulfoxide

(DMSO)
~90.91 ~100

Dimethyl Formamide ~6 - [2]

Phosphate-Buffered

Saline (PBS, pH 7.2)
~0.5 - [2]
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Stability and Storage
Proper storage of vinblastine sulfate, both in solid form and in solution, is essential to

maintain its potency.

Form
Storage
Temperature

Duration Notes Reference

Crystalline Solid -20°C ≥ 4 years
Protect from

light.
[2]

Crystalline Solid 2-8°C -

Store in the outer

carton to protect

from light.

[3][4]

Aqueous

Solution (e.g., in

PBS)

Room

Temperature

Not

recommended

for more than

one day

- [2]

Solution in 0.9%

Sodium Chloride

(1 mg/mL)

25°C Up to 1 month

In polypropylene

syringes,

protected from

light.

[5]

DMSO Stock

Solution
-20°C Up to 3 months

Aliquot to avoid

repeated freeze-

thaw cycles.

[6]

DMSO Stock

Solution
-80°C Up to 6 months

Sealed storage,

away from

moisture and

light.

[7]

Solution in

Normal Saline

(with

preservative)

2-8°C Up to 28 days - [4]
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Experimental Protocols
Preparation of a 10 mM Vinblastine Sulfate Stock
Solution in DMSO
This protocol describes the preparation of a high-concentration stock solution in an organic

solvent, which is a common practice for long-term storage and subsequent dilution in cell

culture media.

Materials:

Vinblastine sulfate powder (MW: 909.06 g/mol , may vary by batch)

Anhydrous, cell culture grade Dimethyl Sulfoxide (DMSO)

Sterile, amber (light-protected) microcentrifuge tubes or cryovials

Calibrated analytical balance

Sterile pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Pre-weighing Preparations: Bring the vinblastine sulfate powder and DMSO to room

temperature. Perform all handling of the dry powder in a chemical fume hood.

Weighing: Carefully weigh out the desired amount of vinblastine sulfate powder. For

example, to prepare 1 mL of a 10 mM stock solution, weigh 9.09 mg of vinblastine sulfate
(assuming a molecular weight of 909.06 g/mol ).

Dissolution: Add the appropriate volume of DMSO to the weighed powder. For the example

above, add 1 mL of DMSO.
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Solubilization: Vortex the solution thoroughly until the vinblastine sulfate is completely

dissolved. Gentle warming (e.g., in a 37°C water bath) can aid dissolution if necessary.

Aliquoting: Dispense the stock solution into sterile, light-protected microcentrifuge tubes in

volumes appropriate for your experiments to minimize freeze-thaw cycles.

Storage: Store the aliquots at -20°C for up to 3 months or at -80°C for up to 6 months.[6][7]

Preparation of Working Solutions for Cell Treatment
Working solutions are prepared by diluting the high-concentration stock solution into a

complete cell culture medium.

Materials:

10 mM Vinblastine Sulfate stock solution in DMSO

Complete cell culture medium (appropriate for your cell line)

Sterile conical tubes or microcentrifuge tubes

Sterile pipette tips

Procedure:

Thawing the Stock Solution: Thaw an aliquot of the 10 mM vinblastine sulfate stock

solution at room temperature.

Serial Dilutions: Perform serial dilutions of the stock solution in your complete cell culture

medium to achieve the desired final concentrations for your experiment. It is crucial to

ensure that the final concentration of DMSO in the culture medium is non-toxic to the cells,

typically below 0.5%.

Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO to the cell

culture medium as was used to prepare the highest concentration of the vinblastine sulfate
working solution.
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Cell Treatment: Remove the existing medium from your cell cultures and replace it with the

medium containing the desired concentrations of vinblastine sulfate or the vehicle control.

Incubation: Incubate the cells for the desired experimental duration.

Working Concentrations for Cell Culture
The effective concentration of vinblastine sulfate can vary significantly depending on the cell

line and the duration of exposure. It is recommended to perform a dose-response experiment

to determine the optimal concentration for your specific cell line and experimental goals.

Cell Line Assay Type IC50/EC50 Reference

B16 Melanoma Proliferation Inhibition 1 nM [2]

L-cells Proliferation Inhibition
Complete inhibition at

40 nM
[2][8]

COLO 320 (Human

Colorectal Carcinoma)
Cytotoxicity EC50 < 0.08 µM [7][9]

A549 (Human Lung

Carcinoma)
Cytotoxicity IC50 = 0.002 µg/mL [7]

LNCaP (Human

Prostate Cancer)
Cytotoxicity IC50 = 29.3 µM [7]
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Workflow for Vinblastine Sulfate Stock and Working Solution Preparation

Stock Solution Preparation

Working Solution Preparation

Weigh Vinblastine Sulfate Powder

Dissolve in DMSO

Add to solvent

Vortex to Solubilize

Aliquot into Light-Protected Tubes

Store at -20°C or -80°C

Thaw Stock Solution Aliquot

For experimental use

Serially Dilute in Cell Culture Medium

Treat Cells

Click to download full resolution via product page

Caption: Workflow for preparing vinblastine sulfate solutions.
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Mechanism of Action of Vinblastine

Vinblastine Sulfate
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Caption: Simplified signaling pathway of vinblastine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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